3-bromo-4-methoxyisobenzofuran-1(3H)-one

• CAS No.: 70767-96-3
• Molecular Formula: C9H7BrO3
• Molecular Weight: 243.05 g/mol
• IUPAC Name: 3-bromo-4-methoxy-3H-2-benzofuran-1-one
• InChI: InChI=1S/C9H7BrO3/c1-12-6-4-2-3-5-7(6)8(10)13-9(5)11/h2-4,8H,1H3
• InChI Key: CIXUEGBDGDMPQH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(OC2=O)Br

Description

3-bromo-4-methoxyisobenzofuran-1(3H)-one is a useful research compound. Its molecular formula is C9H7BrO3 and its molecular weight is 243.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-methoxyisobenzofuran-1(3H)-one (121) (3.18 g, 19.37 mmol) and 1-bromopyrrolidine-2,5-dione (3.62 g, 20.34 mmol) were dissolved in carbon tetrachloride (40 mL) and heated reflux. (E)-2,2′-(diazene-1,2-diyl)bis(2-methylpropanenitrile) (0.318 g, 1.94 mmol) was added and the reaction stirred overnight at 80° C. The reaction was allowed to cool and filtered. The solvent removed to afford the desired material as a orange solid (3.15 g, 66.9%), which was used without further purification; 1H NMR (400.132 MHz, DMSO) δ 3.91 (3H, s), 6.66 (1H, s), 7.35-7.40 (2H, m), 7.57-7.65 (1H, m).